3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: benzyl 3-[[(2S)-2-aminopropanoyl]-cyclopropylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C19H27N3O3/c1-14(20)18(23)22(16-9-10-16)17-8-5-11-21(12-17)19(24)25-13-15-6-3-2-4-7-15/h2-4,6-7,14,16-17H,5,8-13,20H2,1H3/t14-,17?/m0/s1
• Standard InChI Key: JXHZOYALSOLGDP-MBIQTGHCSA-N
• Isomeric SMILES: C[C@@H](C(=O)N(C1CC1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)N
• SMILES: CC(C(=O)N(C1CC1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)N
• Canonical SMILES: CC(C(=O)N(C1CC1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)N

Introduction

Chemical Structure and Stereochemical Features

The compound’s IUPAC name, benzyl 3-[[(2S)-2-aminopropanoyl]-cyclopropylamino]piperidine-1-carboxylate, reflects its stereochemical complexity. Key structural elements include:

• A piperidine ring (six-membered heterocycle with one nitrogen atom) at position 1.

• A cyclopropyl group linked via an amine to the piperidine’s third position.

• An (S)-2-aminopropanoyl side chain, introducing chirality at the α-carbon.

• A benzyl ester at the piperidine’s 1-carboxylate position, enhancing lipophilicity.

The stereochemistry is critical for biological interactions, as evidenced by the (S)-configuration of the amino-propionyl group. The Standard InChIKey (JXHZOYALSOLGDP-MBIQTGHCSA-N) and SMILES (CC(C(=O)N(C1CC1)C2CCCN(C2)C(=O)OCC3=CC=CC=C3)N) provide precise structural descriptors.

Synthesis and Optimization

Synthetic Routes

The synthesis involves multi-step organic transformations, typically including:

• Piperidine Ring Formation: Cyclization of δ-amino ketones or reductive amination of pentanedione derivatives.

• Cyclopropyl-amino Introduction: Copper-catalyzed aziridine ring-opening or cyclopropanation of allylamine intermediates.

• (S)-2-Amino-propionyl Incorporation: Enantioselective coupling using chiral auxiliaries (e.g., Evans oxazolidinones) or enzymatic resolution.

• Benzyl Esterification: Reaction with benzyl chloroformate under Schotten-Baumann conditions.

Key Challenges

• Stereochemical Control: Ensuring the (S)-configuration requires asymmetric synthesis or chiral chromatography.

• Cyclopropane Stability: The strained cyclopropane ring necessitates mild reaction conditions to prevent ring-opening.

• Purification: High-performance liquid chromatography (HPLC) is often employed due to polar functional groups.

Physicochemical Properties

Property	Value/Description	Source
Molecular Formula	C₁₉H₂₇N₃O₃
Molecular Weight	345.4 g/mol
Solubility	Soluble in DMSO, DMF; sparingly in H₂O
Melting Point	Not reported (likely >150°C)	–
LogP (Lipophilicity)	Estimated 2.1 (benzyl ester enhances logP)

The benzyl ester group increases membrane permeability, making the compound suitable for in vitro assays.

Applications in Research and Industry

Pharmaceutical Development

• Lead Compound: Serves as a precursor for protease inhibitors or kinase modulators due to its peptidomimetic structure.

• Prodrug Potential: The benzyl ester can be hydrolyzed in vivo to a carboxylic acid, enabling targeted drug delivery.

Chemical Biology

• Photoaffinity Labeling: The cyclopropane’s strain allows [2+2] cycloaddition with biomolecules for target identification.

Material Science

• Chiral Ligands: Used in asymmetric catalysis for synthesizing enantiopure pharmaceuticals.

Future Directions

• Pharmacokinetic Studies: Assess oral bioavailability and metabolic stability.

• Target Identification: Use chemoproteomics to map protein interactions.

• Analog Synthesis: Replace benzyl ester with bioisosteres (e.g., p-nitrophenyl) to optimize activity.